2-[4-(4-Methoxyphenyl)piperazin-1-yl]-2-oxoethyl (4-methylphenyl)acetate

• IUPAC Name: [2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl] 2-(4-methylphenyl)acetate
• InChI: InChI=1S/C22H26N2O4/c1-17-3-5-18(6-4-17)15-22(26)28-16-21(25)24-13-11-23(12-14-24)19-7-9-20(27-2)10-8-19/h3-10H,11-16H2,1-2H3
• InChI Key: DKQDCXHQYOIAFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

The compound “2-[4-(4-Methoxyphenyl)piperazin-1-yl]-2-oxoethyl (4-methylphenyl)acetate” is a complex organic molecule. It contains a piperazine ring, which is a common structural motif found in many pharmaceuticals. The methoxyphenyl and methylphenyl groups are aromatic rings, which are often involved in π-π interactions and can contribute to the compound’s reactivity and binding affinity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring and the attachment of the methoxyphenyl and methylphenyl groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR, IR, and HRMS, which can provide information about the types of bonds and functional groups present.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The piperazine ring might undergo reactions such as alkylation or acylation. The aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the piperazine ring might increase its solubility in water, while the aromatic rings might increase its lipophilicity.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel derivatives, including 2-[4-(4-Methoxyphenyl)piperazin-1-yl]-2-oxoethyl (4-methylphenyl)acetate, have been synthesized and screened for their antimicrobial activities. These compounds exhibited good or moderate activities against various microorganisms, highlighting their potential in the field of antimicrobial research (Bektaş et al., 2007).

Impurity Profile Analysis in Drug Development

This compound has been studied for its impurity profile in the development of a highly active platelet aggregation inhibitor, a glycoprotein IIb/IIIa antagonist. The research involved advanced liquid chromatography-mass spectrometry techniques to characterize byproducts occurring during synthesis and scale-up in drug development (Thomasberger et al., 1999).

Anti-Inflammatory and Analgesic Agent Research

Derivatives of 2-[4-(4-Methoxyphenyl)piperazin-1-yl]-2-oxoethyl (4-methylphenyl)acetate have been synthesized and evaluated as potential anti-inflammatory and analgesic agents. These compounds showed significant inhibitory activity on cyclooxygenase-2 (COX-2), along with noteworthy analgesic and anti-inflammatory activities, comparing favorably with standard drugs in this domain (Abu‐Hashem et al., 2020).

Pharmaceutical Applications and Structural Characterization

The novel compound's structure and potential pharmaceutical applications have been explored, with emphasis on its synthesis process and structural characterization through various spectroscopic methods. This research provides insights into the potential medical applications of the compound (Wujec & Typek, 2023).

Radiolabeling and Imaging Applications

The compound has been used in the radiolabeling of selective ligands for imaging purposes, particularly in positron emission tomography (PET). This illustrates its utility in medical imaging and diagnostics, especially in receptor imaging (Kuhnast et al., 2006).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many piperazine derivatives are active in the central nervous system and can act as antagonists or agonists at various receptor sites.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future research directions would depend on the compound’s biological activity. If it shows promising activity in preliminary studies, it might be further optimized and tested in preclinical and clinical trials.